Cas no 31089-49-3 (Phenol,2-chloro-4-(phenylmethyl)-)

• Product Name: Phenol,2-chloro-4-(phenylmethyl)-
• CAS No: 31089-49-3
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• CID: 313571
• PubChem ID: 95094
• Update Time: 2025-04-19

Phenol,2-chloro-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-chloro-4-(phenylmethyl)-
• 4-benzyl-2-chlorophenol
• 3-Chlor-4-hydroxy-1-benzyl-benzol
• 4-benzyl-2-chloro-phenol
• 4-Benzyl-2-chlor-phenol
• EINECS 250-460-3
• o-chloro-p-benzylphenol
• 2-chloro-4-(phenylmethyl)-phenol
• NSC-17285
• 2-CHLORO-4-(PHENYLMETHYL)PHENOL
• NS00022034
• 874JD0W31F
• Phenol, 2-chloro-4-(phenylmethyl)-
• SCHEMBL744471
• UNII-874JD0W31F
• DTXSID10185034
• SBMDBLZQVGUFAI-UHFFFAOYSA-N
• NSC17285
• NSC 17285
• 31089-49-3
• P-BENZYL-O-CHLOROPHENOL

• Inchi： 1S/C13H11ClO/c14-12-9-11(6-7-13(12)15)8-10-4-2-1-3-5-10/h1-7,9,15H,8H2
• InChI Key： SBMDBLZQVGUFAI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 218.05000
• Monoisotopic Mass: 218.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.63640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes